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Compound of Interest

Compound Name: H-Lys-AMC

Cat. No.: B13090031 Get Quote

Executive Summary
H-Lys-AMC (L-Lysine-7-amido-4-methylcoumarin) is a highly sensitive fluorogenic substrate

used primarily to assay the activity of aminopeptidases with specificity for basic N-terminal

residues (specifically Lysine).[1] Unlike colorimetric substrates, H-Lys-AMC allows for

continuous kinetic monitoring of enzymatic activity with high signal-to-noise ratios.

This guide details the physicochemical properties, photophysical mechanisms, and validated

experimental protocols for utilizing H-Lys-AMC in high-throughput screening and enzymology.

Chemical Identity & Molecular Architecture[2]
H-Lys-AMC consists of the amino acid L-Lysine conjugated via a peptide bond to the

fluorophore 7-amino-4-methylcoumarin (AMC).[1][2]

Physicochemical Constants[4]
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Property Value Notes

Chemical Name
L-Lysine-7-amido-4-

methylcoumarin

Common Abbreviation H-Lys-AMC Also: Lys-AMC

CAS Number (Free Base) 92605-76-0 Primary identifier

CAS Number (Acetate) 201853-23-8 Common salt form for solubility

Molecular Formula C₁₆H₂₁N₃O₃ Free base

Molecular Weight 303.36 g/mol Free base

Solubility DMSO (≥ 10 mM), DMF

Sparingly soluble in water;

requires organic co-solvent for

stock

Appearance White to off-white powder Protect from light

Structural Diagram & Cleavage Mechanism
The utility of H-Lys-AMC relies on the "unmasking" of the coumarin fluorophore. In the intact

substrate, the electron-donating amine of the coumarin is involved in an amide bond, which

quenches its fluorescence via the Internal Charge Transfer (ICT) mechanism. Upon enzymatic

hydrolysis, the free amine is restored, significantly increasing the quantum yield.
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Figure 1: Enzymatic hydrolysis mechanism. The cleavage of the amide bond restores the

electron-donating capability of the 7-amino group, triggering strong fluorescence.
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Photophysical Properties[6]
Excitation Max (λex): 360–380 nm (UV/Blue region)

Emission Max (λem): 440–460 nm (Blue/Cyan region)[3]

Stokes Shift: ~80 nm (Minimizes self-quenching and scattering interference)

Critical pH Dependency: The fluorescence of the released AMC is pH-dependent. The free

amine of AMC has a pKa of approximately 7.8.

pH > 8.0: AMC exists primarily in the unprotonated form, which is maximally fluorescent.

pH < 7.0: Protonation of the amine quenches fluorescence.

Implication: Assays should ideally be conducted at pH 7.5–8.0. If acidic conditions are

required for enzyme activity, a "stop solution" (high pH buffer) must be used before reading.

Biological Applications & Specificity
Primary Targets: Aminopeptidases
H-Lys-AMC is the substrate of choice for Aminopeptidase B (APB) and Aminopeptidase N

(APN/CD13), which selectively remove N-terminal basic amino acids (Lys, Arg) from peptides.

Distinction from HDAC Assays
Researchers often confuse H-Lys-AMC with HDAC substrates.

HDAC Substrate: Acetylated Lysine (e.g., Boc-Lys(Ac)-AMC).[3][4] HDACs remove the acetyl

group.[3]

H-Lys-AMC Role: In HDAC assays, H-Lys-AMC is the intermediate product generated after

HDAC activity. A second developer enzyme (Trypsin) is then required to cleave the H-Lys-
AMC to release the signal.

Direct Use: H-Lys-AMC is used directly only for aminopeptidases, not deacetylases.

Experimental Protocol: Kinetic Assay
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Objective: Determine the specific activity of an unknown Aminopeptidase sample.

Reagents Preparation
Assay Buffer: 50 mM Tris-HCl, pH 8.0, 0.1 mM ZnCl₂ (many aminopeptidases are

metalloenzymes requiring Zn²⁺ or Ca²⁺).

Stock Solution (10 mM): Dissolve 3.03 mg of H-Lys-AMC (free base) in 1.0 mL of anhydrous

DMSO. Store at -20°C. Note: If using Acetate salt (MW ~363), use 3.63 mg.

AMC Standard (Reference): Prepare 10 µM free 7-amino-4-methylcoumarin in Assay Buffer

for quantitation.

Workflow (Self-Validating Protocol)
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Figure 2: Standard kinetic assay workflow for aminopeptidase activity profiling.
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Step-by-Step Procedure
Dilution: Dilute the 10 mM DMSO stock into the Assay Buffer to a working concentration of

50–100 µM. Keep DMSO concentration < 1% to avoid enzyme inhibition.

Plating: Add 90 µL of Substrate Working Solution to wells of a black 96-well plate (black

plates minimize background scattering).

Initiation: Add 10 µL of Enzyme sample to "Test" wells. Add 10 µL of Buffer to "Control" wells.

Measurement: Immediately place in a fluorescence microplate reader pre-heated to 37°C.

Settings:

Excitation: 380 nm

Emission: 460 nm[5][3]

Mode: Kinetic (read every 1–2 minutes for 30–60 minutes).

Quantitation: Convert RFU (Relative Fluorescence Units) to concentration (µM) using the

slope of the AMC Standard Curve.

Troubleshooting & Stability
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Issue Probable Cause Corrective Action

High Background

Fluorescence

Spontaneous hydrolysis or

contaminated stock.

Check "Negative Control"

wells. Store stock at -20°C in

anhydrous DMSO. Avoid

repeated freeze-thaw cycles.

[6]

Low Signal Intensity
pH mismatch or Inner Filter

Effect.

Ensure Assay Buffer pH is >

7.5. If substrate concentration

is >200 µM, self-quenching

may occur; dilute substrate.

Non-Linear Kinetics
Substrate depletion or Enzyme

instability.

Use the initial velocity (linear

portion, first 5-10 mins). Verify

enzyme stability with a known

positive control.

Storage:

Solid: Stable for >1 year at -20°C, desiccated.

DMSO Stock: Stable for 3–6 months at -20°C. Discard if solution turns yellow (indicates free

AMC release).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pdf.benchchem.com/609/MK_7246_solubility_and_stability_issues_in_DMSO.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/H-Lys-AMC
https://www.benchchem.com/product/b13090031?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/92605-76-0
https://www.benchchem.com/product/b13090031?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13090031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. bocsci.com [bocsci.com]

2. CAS 201853-23-8: H-LYS-AMC ACOH | CymitQuimica [cymitquimica.com]

3. caymanchem.com [caymanchem.com]

4. Boc-Lys(Ac)-AMC (Histone Deacetylase (HDAC) Substrate) - Echelon Biosciences
[echelon-inc.com]

5. researchgate.net [researchgate.net]

6. pdf.benchchem.com [pdf.benchchem.com]

7. H-Lys-AMC | C16H21N3O3 | CID 7015860 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Monograph: H-Lys-AMC as a Fluorogenic
Probe]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13090031#h-lys-amc-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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